2-(3,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester

• IUPAC Name: methyl 2-[(3,4-dichlorophenyl)methoxymethyl]-6-methoxybenzoate
• InChI: InChI=1S/C17H16Cl2O4/c1-21-15-5-3-4-12(16(15)17(20)22-2)10-23-9-11-6-7-13(18)14(19)8-11/h3-8H,9-10H2,1-2H3
• InChI Key: GWZMFTVAELXLQK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)COCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2O4
• Molecular Weight: 355.2 g/mol

Description

2-(3,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester, or DMB-MBA, is a synthetic compound with a wide range of applications in scientific research. It is a versatile compound with a variety of biochemical and physiological effects that have been studied extensively in laboratory experiments.

Scientific Research Applications

Synthesis and Characterization

The compound's synthesis and characterization are fundamental aspects of its scientific applications. Researchers have developed various synthetic routes and characterization methods for similar compounds. For example, the facile synthesis of dicamba ester, an analogue, over heterogeneous magnesium oxide showcases the utility of green reagents and catalysts in the synthesis of complex organic molecules. This process emphasizes the importance of sustainable chemistry practices in synthesizing derivatives of benzoic acid esters, highlighting the role of catalysts in achieving high selectivity and reusability (Deshmukh & Yadav, 2017).

Crystal Structure Analysis

Understanding the crystal structure of chemical compounds like 2-[(4-Methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl] benzoic acid methyl ester provides insights into their chemical behavior and potential applications. Crystal structure analysis reveals the spatial arrangement of atoms within a compound, facilitating the exploration of its chemical reactivity and interaction with biological molecules. This knowledge is crucial for the design of molecules with specific biological or chemical properties (Ming & South, 2004).

Chemical Derivatives and Biological Activity

The synthesis of chemical derivatives related to 2-(3,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester is a significant area of research. Such derivatives are often evaluated for their biological activities, including cytotoxic effects against cancer cell lines. The preparation of novel compounds and their structural characterization lay the groundwork for understanding their potential therapeutic uses. For instance, derivatives of 2- and 3-benzo[b]furancarboxylic acids have shown significant cytotoxic activities, underscoring the potential for such compounds in the development of anticancer therapies (Kossakowski et al., 2005).

Environmental and Analytical Applications

In addition to their potential in medicine and synthesis, derivatives of 2-(3,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester may have applications in environmental science and analytical chemistry. For example, the determination of chlorophenoxy acid herbicides in water through in situ esterification highlights the relevance of such chemical derivatives in environmental monitoring and analysis. This approach enables the rapid and efficient detection of herbicide residues, contributing to environmental protection and public health (Catalina et al., 2000).